Cas no 2137826-40-3 (5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine)

5-Chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine is a heterocyclic compound featuring a triazolopyridine core with chloro, cyclopropylmethyl, and trifluoromethyl substituents. Its structural complexity and functional group diversity make it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the cyclopropylmethyl moiety may influence binding affinity in target interactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined synthetic route allows for scalable production, ensuring consistent purity and yield for research applications.
5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine structure
2137826-40-3 structure
Product Name:5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine
CAS No:2137826-40-3
MF:C11H9ClF3N3
MW:275.657471418381
CID:6190406
PubChem ID:165955864
Update Time:2025-10-30

5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine
    • EN300-1104523
    • 2137826-40-3
    • 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
    • Inchi: 1S/C11H9ClF3N3/c12-8-4-7(3-6-1-2-6)5-9-16-10(11(13,14)15)17-18(8)9/h4-6H,1-3H2
    • InChI Key: FMFAKNZKOCZMJK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=NC(C(F)(F)F)=NN21)CC1CC1

Computed Properties

  • Exact Mass: 275.0437095g/mol
  • Monoisotopic Mass: 275.0437095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 30.2Ų

5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine Pricemore >>

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Additional information on 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine

Introduction to 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137826-40-3)

5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137826-40-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro substituent, a cyclopropylmethyl group, and a trifluoromethyl moiety. These functional groups contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine is of particular interest due to its potential as a lead compound in drug discovery. The triazolopyridine scaffold is known for its broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The presence of the chloro and trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development.

Recent studies have explored the pharmacological properties of 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine. One notable area of research is its potential as an antiviral agent. In vitro studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and coronaviruses. The mechanism of action is thought to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism underlying this selective cytotoxicity is currently under investigation but may involve the modulation of specific signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic profile of 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine has also been studied in detail. Animal models have shown that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it may be suitable for once-daily dosing regimens in clinical settings.

To further evaluate the safety and efficacy of 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in treating viral infections and cancer. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 5-chloro-7-(cyclopropylmethyl)-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137826-40-3) represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.

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